Cas no 1955494-57-1 ((1,2-dimethylpyrrolidin-3-yl)methanamine dihydrochloride)

• Product Name: (1,2-dimethylpyrrolidin-3-yl)methanamine dihydrochloride
• CAS No: 1955494-57-1
• MF: C₇H₁₇ClN₂
• MW: 164.676280736923
• CID: 4631139
• PubChem ID: 122163169
• Update Time: 2025-11-06

(1,2-dimethylpyrrolidin-3-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (1,2-dimethylpyrrolidin-3-yl)methanamine dihydrochloride

• Inchi： 1S/C7H16N2.ClH/c1-6-7(5-8)3-4-9(6)2;/h6-7H,3-5,8H2,1-2H3;1H
• InChI Key： UMMUBUBHDVGZRY-UHFFFAOYSA-N
• SMILES： C(C1CCN(C)C1C)N.Cl

Additional information on (1,2-dimethylpyrrolidin-3-yl)methanamine dihydrochloride

Market Research and Analysis of (1,2-Dimethylpyrrolidin-3-yl)methanamine Dihydrochloride in the Chemical-Biomedical Field

The compound (1,2-dimethylpyrrolidin-3-yl)methanamine dihydrochloride, identified by the CAS number 1955494-57-1, has garnered significant attention in the chemical-biomedical field due to its potential applications in drug development and therapeutic research. This analysis aims to provide a comprehensive overview of the current market landscape, research advancements, and future prospects for this compound.

Recent studies have highlighted the role of (1,2-dimethylpyrrolidin-3-yl)methanamine dihydrochloride as a promising candidate in the development of novel therapeutic agents. Its unique chemical structure and pharmacological properties make it a valuable tool in addressing unmet medical needs, particularly in areas such as oncology, neurodegenerative diseases, and infectious diseases.

Market demand for this compound is driven by its increasing use in preclinical research and early-stage clinical trials. Key players in the global pharmaceutical and biotechnology sectors are actively exploring its potential as a lead compound for drug discovery. Additionally, the growing emphasis on personalized medicine and targeted therapies has further fueled interest in this compound.

From a supply chain perspective, the availability of (1,2-dimethylpyrrolidin-3-yl)methanamine dihydrochloride is concentrated among a few specialized chemical manufacturers who cater to the needs of academic institutions, research organizations, and pharmaceutical companies. The competitive landscape is characterized by a balance between established suppliers with extensive production capabilities and emerging players focusing on innovative synthesis methods.

Looking ahead, the market for this compound is expected to grow steadily as research progresses and its therapeutic potential becomes more defined. Collaborations between academia and industry are likely to play a pivotal role in accelerating its development into clinically relevant treatments. Furthermore, advancements in synthetic chemistry and process optimization are anticipated to enhance the scalability and cost-effectiveness of its production.

In conclusion, (1,2-dimethylpyrrolidin-3-yl)methanamine dihydrochloride represents a compelling opportunity for innovation within the chemical-biomedical field. Its continued exploration across diverse therapeutic areas underscores its significance as a key component in advancing modern medicine.